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Compound Name:
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methylpropyl)-

CAS No.: 24622-32-0

Cat. No.: B1349108

Get Quote

Technical Profile: N-Isobutyl-2-
benzothiazolamine
A Strategic Pharmacophore & Industrial Intermediate[1]
[2]
Executive Summary
2-Benzothiazolamine, N-(2-methylpropyl)- (CAS: 24622-32-0), often referred to as N-

isobutyl-2-aminobenzothiazole, represents a critical scaffold in both medicinal chemistry and

industrial material science.[1][2] As a lipophilic derivative of the parent 2-aminobenzothiazole,

this compound serves as a vital building block for modulating the physicochemical properties

(LogP, steric bulk) of bioactive molecules targeting kinases (e.g., PI3K, mTOR) and

neurodegenerative pathways.[1][2]

This guide outlines the core physicochemical properties, validated synthesis protocols, and

application logic for researchers utilizing this compound in lead optimization or material
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formulation.[1][2]

Physicochemical Characterization
Understanding the shift in properties from the parent amine to the N-isobutyl derivative is

essential for predicting bioavailability and formulation behavior.[2] The isobutyl group

introduces steric bulk and hydrophobicity, significantly altering the molecule's interaction with

biological membranes and hydrophobic binding pockets.[2]

Table 1: Core Property Matrix[1][2]
Property Value / Description Technical Insight

IUPAC Name
N-(2-methylpropyl)-1,3-

benzothiazol-2-amine

Unambiguous identifier for

patent literature.[1][2]

CAS Registry 24622-32-0
Key for chemical inventory

tracking.[2]

Molecular Formula C₁₁H₁₄N₂S

Molecular Weight 206.31 g/mol
Ideal range for fragment-based

drug discovery (FBDD).[2]

Predicted LogP ~3.2 - 3.5

Significantly more lipophilic

than parent 2-

aminobenzothiazole (LogP

~1.9), enhancing CNS

penetration potential.[2]

Physical State Solid (Crystalline)
Typically off-white to pale

yellow needles.[1][2]

Melting Point
126–129 °C (Parent class

range)

Note: Specific polymorphs may

vary.[1][2]

Solubility DMSO, Ethanol, Chloroform

Low water solubility; requires

co-solvents (e.g., PEG-400) for

biological assays.[1][2]
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For research-grade purity (>98%), two primary synthetic routes are established. The choice

depends on the availability of starting materials and the desired scale.[2]

Route A: Nucleophilic Aromatic Substitution (SNAr)
This is the preferred method for high-yield laboratory synthesis due to the commercial

availability of 2-chlorobenzothiazole.[2]

Mechanism: The reaction proceeds via an addition-elimination mechanism where the

isobutylamine nucleophile attacks the electron-deficient C-2 position of the benzothiazole

ring.[2]

Reagents: 2-Chlorobenzothiazole, Isobutylamine, Base (K₂CO₃ or Et₃N).[2]

Solvent: DMF or DMSO (to stabilize the polar transition state).[2]

Protocol:

Charge: Dissolve 2-chlorobenzothiazole (1.0 eq) in DMF (5 mL/mmol).

Addition: Add Potassium Carbonate (2.0 eq) followed by Isobutylamine (1.2 eq).

Reaction: Heat to 80–100°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).[2]

Workup: Pour into ice-water. The product typically precipitates.[2] Filter and wash with cold

water.[2]

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography.

Route B: Oxidative Cyclization (Huggerschoff Reaction)
Useful when starting from anilines or isothiocyanates, allowing for diversity at the benzene ring

positions (e.g., 6-fluoro derivatives).[1][2]

Precursor: N-Isobutyl-N'-phenylthiourea.[2]

Reagent: Bromine (Br₂) or SO₂Cl₂.[2]
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Visualization: Synthesis Logic & Workflow
The following diagram illustrates the decision matrix for synthesis and the reaction flow.

Target: N-Isobutyl-2-aminobenzothiazole

Route A: S_NAr Substitution
(Preferred for Scale)

Route B: Thiourea Cyclization
(Preferred for Ring Substitution)

2-Chlorobenzothiazole
+ Isobutylamine

Phenyl Isothiocyanate
+ Isobutylamine

Crude Product
(Precipitate)

Heat (80°C), Base

N-Isobutyl-N'-phenylthiourea Oxidative Cyclization
(Br2 or SO2Cl2)

Recrystallization
(EtOH/H2O)

Click to download full resolution via product page

Figure 1: Comparative synthetic pathways for N-Isobutyl-2-benzothiazolamine. Route A is

recommended for standard generation, while Route B allows for pre-functionalization of the

benzene ring.[2]

Biological & Industrial Applications[2][3][4]
Medicinal Chemistry: Kinase Inhibition
The 2-aminobenzothiazole scaffold is a privileged structure in oncology.[1][2] The N-isobutyl

substituent plays a specific role in Structure-Activity Relationship (SAR) optimization:

Lipophilicity Modulation: The isobutyl group increases the LogP, facilitating the crossing of

the Blood-Brain Barrier (BBB).[1][2] This is critical for designing inhibitors targeting

glioblastomas or neurodegenerative kinases (e.g., CDK5, GSK-3β).[2]

Hydrophobic Pocket Filling: In PI3K and mTOR inhibitors, the alkylamino group often

occupies the hydrophobic region of the ATP-binding pocket.[1][2] The branching of the

isobutyl group provides a better steric fit than a linear n-butyl chain, potentially increasing

potency via Van der Waals interactions.[2]

Industrial Applications: Vulcanization Accelerators
In the rubber industry, sulfenamide derivatives of 2-aminobenzothiazoles are standard delayed-

action accelerators.[1][2]
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Mechanism: The N-isobutyl amine moiety acts as a blocking group that releases the active

mercaptobenzothiazole species at vulcanization temperatures (>140°C), preventing

premature "scorch" during processing.[2]

Safety & Handling (EHS)
While specific toxicological data for the isobutyl derivative may be sparse, it should be handled

with the same rigor as the parent 2-aminobenzothiazole and alkylamines.[2]

Hazard Classification (GHS):

Warning: Acute Toxicity (Oral/Dermal).[1][2]

Irritant: Causes serious eye irritation (H319) and skin irritation (H315).[2]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).[1][2]

PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1][2] Handle in a fume hood

to avoid inhalation of dust or residual amine vapors.[2]

Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen and

sulfur oxides.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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